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Introduction
Bismuth-214 (²¹⁴Bi) is a critical radionuclide in the Uranium-238 (²³⁸U) decay series, positioned

as a daughter product of Lead-214 (²¹⁴Pb). With a half-life of approximately 19.9 minutes, it

primarily undergoes beta decay to Polonium-214 (²¹⁴Po), a process accompanied by the

emission of a complex spectrum of gamma rays.[1] The distinct energies and intensities of

these gamma emissions make ²¹⁴Bi a significant contributor to the natural radiation background

and a valuable subject of study in various scientific and technical fields. Its well-characterized

gamma spectrum is frequently utilized for the energy and efficiency calibration of gamma-ray

spectrometers. This guide provides a detailed overview of the gamma ray energies and

intensities of Bismuth-214, outlines common experimental protocols for their measurement,

and illustrates its decay pathway.

Data Presentation: Gamma Ray Energies and
Intensities of Bismuth-214
The following table summarizes the most prominent gamma ray emissions from the decay of

Bismuth-214. The data is compiled from evaluated nuclear data sources and represents the

current consensus on the energies and their relative intensities.
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Gamma Ray Energy (keV) Intensity (%) Source / Reference

609.312 45.49 [2]

1120.287 14.91 [3]

1764.494 15.30

768.356 4.88 [2]

1238.110 5.85

934.061 3.12

1377.669 3.99

2204.21 5.06

1729.595 2.96

2447.70 1.58

806.17 1.23 [2]

1407.98 2.48

1509.22 2.19

1661.28 1.15

1847.42 2.12

2118.51 1.21

295.213 18.42

351.921 35.60

Note: This table presents a selection of the most intense and commonly referenced gamma

rays. A complete list can be found in comprehensive nuclear databases such as the Evaluated

Nuclear Structure Data File (ENSDF).[4][5][6][7][8]

Experimental Protocols
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The precise measurement of Bismuth-214 gamma ray energies and intensities relies on high-

resolution gamma-ray spectroscopy. The following outlines a typical experimental methodology.

Detector System
High-Purity Germanium (HPGe) Detectors: These are the detectors of choice for high-

resolution gamma spectroscopy due to their excellent energy resolution, which is crucial for

separating the closely spaced gamma-ray peaks of ²¹⁴Bi.[9][10][11][12][13] Coaxial or well-

type HPGe detectors are commonly employed.

Sodium Iodide (NaI(Tl)) Scintillation Detectors: While offering lower energy resolution

compared to HPGe detectors, NaI(Tl) detectors are useful for applications where high

efficiency is more critical than resolving complex spectra.[14]

Shielding: The detector is typically housed within a shield made of low-background lead to

minimize interference from ambient background radiation. The inner lining of the shield is

often made of copper to absorb X-rays generated within the lead.

Cooling: HPGe detectors require cooling to liquid nitrogen temperatures (77 K) to reduce

thermal noise and achieve optimal performance.

Sample Preparation and Placement
Source: Bismuth-214 is naturally present in materials containing Uranium-238 and its

progeny. For calibration purposes, certified radioactive sources containing Radium-226

(which is in secular equilibrium with ²¹⁴Bi) are often used.

Geometry: The sample is placed at a reproducible and well-defined distance from the

detector to ensure consistent counting geometry.

Data Acquisition
Electronics: The signal from the detector is processed through a preamplifier, a shaping

amplifier, and then digitized by an Analog-to-Digital Converter (ADC). The digitized signal is

then sent to a Multi-Channel Analyzer (MCA) which builds the energy spectrum.

Software: Specialized software is used to control the data acquisition process, visualize the

spectrum in real-time, and store the data for later analysis.[15]
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Calibration
Energy Calibration: An energy calibration is performed to establish a precise relationship

between the channel number in the MCA and the corresponding gamma-ray energy. This is

achieved by measuring the spectrum of a calibration source with well-known gamma-ray

energies (e.g., Cobalt-60, Cesium-137, Europium-152).

Efficiency Calibration: An efficiency calibration is necessary to determine the detector's

response as a function of gamma-ray energy. This allows for the conversion of the measured

count rate of a gamma-ray peak to its emission intensity. A multi-nuclide calibration source

with a range of gamma-ray energies is typically used for this purpose.

Data Analysis
Peak Identification: The gamma-ray peaks corresponding to the decay of Bismuth-214 are

identified in the measured spectrum based on their energies.

Peak Area Determination: The net area of each photopeak is determined by fitting a

Gaussian function to the peak and subtracting the underlying background continuum.

Intensity Calculation: The emission intensity (I) of a specific gamma ray is calculated using

the following formula:

I = (N / (t * ε * A))

where:

N is the net peak area (counts)

t is the live counting time (seconds)

ε is the detector efficiency at the gamma-ray energy

A is the activity of the Bismuth-214 source (Becquerels)

Mandatory Visualization
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The following diagrams illustrate the decay of Bismuth-214 and a typical experimental

workflow for gamma ray spectroscopy.
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Caption: Beta decay of Bismuth-214 to Polonium-214.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1233251?utm_src=pdf-body
https://www.benchchem.com/product/b1233251?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Data Acquisition

Data Analysis

Bismuth-214 Source

HPGe Detector
(Shielded & Cooled)

Preamplifier -> Amplifier -> ADC

Multi-Channel Analyzer (MCA)

Gamma-Ray Spectrum

Peak Identification
Energy & Efficiency Calibration

Intensity Calculation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1233251?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233251?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. radiacode.com [radiacode.com]

2. Nuclear Data Viewer [wise-uranium.org]

3. web.physics.ucsb.edu [web.physics.ucsb.edu]

4. ENSDF - Nuclear Data Program [nucleardata.berkeley.edu]

5. Index to ENSDF for A = 214 [nndc.bnl.gov]

6. www-nds.iaea.org [www-nds.iaea.org]

7. iaea.org [iaea.org]

8. Evaluated and Compiled Nuclear Structure Data [nndc.bnl.gov]

9. www0.mi.infn.it [www0.mi.infn.it]

10. mirion.com [mirion.com]

11. escholarship.org [escholarship.org]

12. High Purity Germanium (HPGe) Radiation Detectors | Products | AMETEK ORTEC
[ortec-online.com]

13. physicsopenlab.org [physicsopenlab.org]

14. physlab.org [physlab.org]

15. phys.vt.edu [phys.vt.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to Bismuth-214 Gamma
Ray Energies and Intensities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233251#bismuth-214-gamma-ray-energies-and-
intensities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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